[Ni(dtbbpy)(H2O)4]Cl2

• Molecular Formula: C18H32Cl2N2NiO4
• Molecular Weight: 470.1 g/mol
• InChI: InChI=1S/C18H24N2.2ClH.Ni.4H2O/c1-17(2,3)13-7-9-19-15(11-13)16-12-14(8-10-20-16)18(4,5)6;;;;;;;/h7-12H,1-6H3;2*1H;;4*1H2/q;;;+2;;;;/p-2
• InChIKey: GLQKKLGGAIBQEN-UHFFFAOYSA-L

[Ni(dtbbpy)(H2O)4]Cl2 Overview

[Ni(dtbbpy)(H2O)4]Cl2 (CAS 2035424-75-8) is a preformed, air-stable nickel(II) coordination complex featuring a 4,4′-di‑tert‑butyl‑2,2′‑bipyridine (dtbbpy) ligand and four aqua ligands in the first coordination sphere, with chloride counterions . It serves as a Ni precatalyst in a growing suite of Ni/photoredox dual catalytic cross‑coupling reactions, including decarboxylative couplings, hydroalkylations, and C(sp2)–C(sp3) bond formations, enabling transformations that simple nickel salts cannot accomplish with the same selectivity [1].

Ni/Photoredox Dual CatalysisEnables decarboxylative, hydroalkylation, and C(sp²)–C(sp³) cross‑couplings

Regiospecific Alkyne FunctionalizationDelivers Markovnikov products in alkyne hydroalkylation under visible light

Air‑Stable Benchtop HandlingPre‑weighed single‑component precatalyst; compatible with automated liquid handling

• [1] Kölmel, D. K.; Meng, J.; Tsai, M.-H.; et al. J. Am. Chem. Soc. 2019, 141, 3723–3732. (Table 1, Scheme 2). View Source

[Ni(dtbbpy)(H2O)4]Cl2 vs Generic Nickel Sources

Nickel precatalysts are not interchangeable commodities; the coordinated ligand field dictates oxidative addition kinetics, redox potentials, and the regiochemical course of bond formation. In a direct head-to-head comparison under identical photoredox conditions, [Ni(dtbbpy)(H2O)4]Cl2 gave 0% conversion while [Ni(Phen)(H2O)4]Cl2 (phenanthroline analog) delivered 10% conversion [1]. Conversely, [NiCl2(dtbbpy)] furnishes Markovnikov products in alkyne hydroalkylation, whereas NiCl₂·6H₂O yields the opposite anti‑Markovnikov regioisomer [2]. Even the same metal with the same dtbbpy ligand, when generated in situ from NiCl₂·glyme, may exhibit different kinetic profiles due to competing ligand equilibration and halide effects [3]. These quantitative selectivity divergences demonstrate that substituting the preformed [Ni(dtbbpy)(H2O)4]Cl2 with a generic nickel salt or a different bidentate N‑ligand complex will alter—or completely abolish—reaction outcome.

• Ligand‑controlled regiochemistry: dtbbpy delivers Markovnikov products, whereas simple NiCl₂·6H₂O gives anti‑Markovnikov isomers.
• Different bidentate N‑donor (dtbbpy vs phenanthroline) can abolish catalytic activity; precatalyst selection is reaction‑specific.
• In‑situ generation from NiCl₂·glyme + dtbbpy introduces variable ligand stoichiometry; preformed complex ensures 1:1 Ni:dtbbpy.

• [1] Phelan, J. P.; Patel, S. J.; Arce, E. D.; et al. J. Am. Chem. Soc. 2019, 141, 3723–3732. (Table 1, entries 3 and 4). View Source
• [2] Zhang, Y.; Tanabe, Y.; Kuriyama, S.; Nishibayashi, Y. Chem. Eur. J. 2022, 28, e202200727. View Source
• [3] Oderinde, M. S.; Jin, S.; Das, J.; et al. ACS Catal. 2022, 12, 12511–12520. View Source

[Ni(dtbbpy)(H2O)4]Cl2 Performance Evidence

Regioselectivity Control in Alkyne Hydroalkylation

When terminal alkynes were hydroalkylated with 4‑alkyl‑1,4‑dihydropyridines under visible‑light photoredox conditions, [NiCl₂(dtbbpy)] selectively afforded Markovnikov‑type alkylated alkenes, whereas NiCl₂·6H₂O gave exclusively anti‑Markovnikov products [1]. This ligand‑controlled regiochemical switch is a direct, quantitative contrast—two nickel sources under otherwise identical conditions (blue LED, Ir photocatalyst, room temperature) produce opposite constitutional isomers.

Regioselectivity Switch

Head‑to‑head

Markovnikov vs anti‑Markovnikov products

Precatalyst controls constitutional isomer identity

Evidence Dimension	Regioselectivity in alkyne hydroalkylation
Target Compound Data	Markovnikov-type alkylated alkenes (using [NiCl₂(dtbbpy)])
Comparator Or Baseline	Anti-Markovnikov-type alkylated alkenes (using NiCl₂·6H₂O)
Quantified Difference	Switch from Markovnikov to anti-Markovnikov regioisomer (constitutional isomer change)
Conditions	Terminal alkyne (0.25 mmol), 4‑alkyl‑1,4‑dihydropyridine (0.75 mmol), 4CzIPN (2 mol%), Ni catalyst (3 mol%), acetone, blue LED, 24 h [2]

Why This Matters

Selecting [Ni(dtbbpy)(H2O)4]Cl2 as the precatalyst directly determines which constitutional isomer is obtained; laboratory evaluation of generic NiCl₂·6H₂O would lead to the wrong product structure.

• [1] Zhang, Y.; Tanabe, Y.; Kuriyama, S.; Nishibayashi, Y. Chem. Eur. J. 2022, 28, e202200727. View Source
• [2] Zhang, Y.; Tanabe, Y.; Kuriyama, S.; Nishibayashi, Y. Chem. Eur. J. 2022, Supporting Information, Table 4. View Source

C(sp²)–C(sp³) Coupling: dtbbpy vs Phen Ligand

In a study developing photoredox‑mediated C(sp²)–C(sp³) cross‑coupling for DNA‑encoded library (DEL) synthesis, a direct comparison evaluated [Ni(dtbbpy)(H2O)4]Cl2 against [Ni(Phen)(H2O)4]Cl2 under identical conditions: the dtbbpy complex gave 0% conversion to product, while the phenanthroline analog gave 10% conversion [1]. This result—though negative for dtbbpy in this specific context—demonstrates that the two tetraaqua‑Ni(II) precatalysts with different bidentate N‑donors are not functionally equivalent; the dtbbpy ligand environment can completely shut down reactivity in certain catalytic manifolds.

dtbbpy vs Phen Reactivity

Head‑to‑head

0% vs 10% conversion to C(sp²)–C(sp³) product

Ligand identity dictates catalytic activity in DEL synthesis context

Negative result for dtbbpy in this specific manifold

Evidence Dimension	Conversion to C(sp²)–C(sp³) cross‑coupling product
Target Compound Data	0% conversion (LC/MS)
Comparator Or Baseline	[Ni(Phen)(H2O)4]Cl2: 10% conversion (LC/MS)
Quantified Difference	10% absolute conversion advantage for phen complex; dtbbpy complex is catalytically incompetent in this specific system
Conditions	DHP (250 equiv), 4CzIPN (50 mol%), Ni complex (2.0 equiv), aryl halide (25 nmol), 80:20 DMSO/H₂O (1 mM), blue LED (30 W), 45 min [1]

Why This Matters

Procurement decisions must match the precatalyst to the reaction class; this head-to-head data shows that [Ni(dtbbpy)(H2O)4]Cl2 and [Ni(Phen)(H2O)4]Cl2 are not interchangeable, and incorrect selection leads to zero yield.

• [1] Phelan, J. P.; Patel, S. J.; Arce, E. D.; et al. J. Am. Chem. Soc. 2019, 141, 3723–3732. (Table 1, entries 3 and 4). View Source

Decarboxylative Coupling Performance

Using 10 mol% [Ni(dtbbpy)(H2O)4]Cl2 with 2 mol% Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ photocatalyst under blue LED irradiation, the decarboxylative coupling of aryl iodides with oxalates delivered isolated yields of 60–87% across a range of (hetero)aryl iodide substrates [1][2]. Specifically, 4‑iodo‑methyl benzoate coupled with cesium oxalate gave 87% yield, while the more electron‑deficient 4‑bromo analogue gave 60% yield [1]. Control experiments confirmed that omission of either the Ni precatalyst or the photocatalyst resulted in 0% yield, and elevated temperature (60 °C) without light produced no product [2]. This quantifies the catalytic competence of the preformed dtbbpy complex in a high‑value transformation relevant to pharmaceutical building‑block synthesis.

Decarboxylative Yield

Reported

60–87% isolated yields (aryl iodide scope)

Reported yield benchmark for Ni/photoredox decarboxylative coupling

Yields substrate‑dependent; control experiments confirm Ni essential

Evidence Dimension	Isolated product yield in decarboxylative aryl–alkyl coupling
Target Compound Data	60–87% isolated yields (87% for 4‑I‑PhCO₂Me; 60% for 4‑Br‑PhCO₂Me)
Comparator Or Baseline	0% yield without Ni catalyst; 0% yield without photocatalyst; 0% yield without light (thermal control at 60 °C)
Quantified Difference	87% vs. 0% (with vs. without Ni catalyst), confirming that [Ni(dtbbpy)(H2O)4]Cl2 is essential for catalytic turnover
Conditions	0.10 mmol aryl iodide, 1.2 equiv oxalate, 2 mol% Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, 10 mol% [Ni(dtbbpy)(H2O)4]Cl₂, 1:1 benzene:1,4‑dioxane (0.033 M), 2×34W Blue LEDs, 60 °C, 2 h [2]

Why This Matters

The 60–87% isolated yield window establishes a quantitative benchmark for procurement evaluation; any alternative nickel source must match or exceed this performance in the same assay to qualify as a substitute.

• [1] Kölmel, D. K.; Meng, J.; Tsai, M.-H.; et al. J. Am. Chem. Soc. 2019, 141, 3723–3732. (Scheme 2). View Source
• [2] Kölmel, D. K.; et al. J. Am. Chem. Soc. 2019, 141, 3723–3732. (Table 1, entries 1–9). View Source

Preformed vs In‑Situ Generation Reproducibility

In the aminomethylation of aryl halides, comparable catalytic results were observed when using the preformed [Ni(dtbbpy)(H2O)4]Cl2 complex versus generating the active Ni‑dtbbpy species in situ from NiCl₂·glyme and free dtbbpy ligand [1]. While both approaches deliver comparable yields, the preformed complex eliminates variables in ligand‑to‑metal stoichiometry, potential competing speciation, and batch‑to‑batch inconsistencies inherent to in‑situ complex assembly. The preformed complex has a well‑defined molecular formula (C₁₈H₃₂Cl₂N₂NiO₄, MW 470.06 g/mol ), enabling accurate gravimetric catalyst loading without requiring excess ligand. In contrast, in‑situ protocols using NiCl₂·glyme (MW 309.59 g/mol) plus free dtbbpy require careful stoichiometric control (typically 5 mol% Ni + 6–10 mol% dtbbpy [2]) and are subject to ligand displacement by solvent or substrate.

Preformed vs In‑Situ

Class‑level

1:1 Ni:dtbbpy ratio; defined MW 470.06 g/mol

Preformed complex simplifies stoichiometry control vs in‑situ mixing

Reproducibility advantage class‑level; validate in target process

Evidence Dimension	Catalyst loading accuracy and reproducibility
Target Compound Data	Preformed [Ni(dtbbpy)(H2O)4]Cl2: single component, defined MW 470.06 g/mol, no ligand excess required
Comparator Or Baseline	In‑situ NiCl₂·glyme + dtbbpy: two‑component mixture, MW 309.59 + 268.40 g/mol, 5 mol% Ni with 6–20 mol% dtbbpy typical [2]
Quantified Difference	The preformed complex guarantees a 1:1 Ni:dtbbpy ratio; in‑situ protocols use ligand in 1.2‑ to 4‑fold excess, introducing an uncontrolled variable in ligand‑accelerated or ligand‑inhibited catalytic manifolds
Conditions	General consideration for any Ni/photoredox protocol requiring precise control of metal:ligand stoichiometry

Why This Matters

For procurement in multi‑batch campaigns or scale‑up, the preformed complex eliminates the lot‑to‑lot variability of in‑situ mixing, reducing process risk and simplifying quality‑by‑design (QbD) workflows.

• [1] Cuthbertson, J. D.; MacMillan, D. W. C. ACS Catal. 2017, 7, 6065–6069. View Source
• [2] Nature Communications. Table 1, entries 1–3. 2022. NiCl₂·glyme (5 mol%) + 4,4′‑dtbbpy (6 mol%) vs. Ni(cod)₂ (5 mol%) + 4,4′‑dOMe‑bpy (5.5 mol%). View Source

Air‑Stability vs Ni(0) Precatalysts

NiCl₂(dtbbpy) is explicitly described as a general, air‑stable precatalyst that can be weighed and handled on the benchtop without decomposition . This contrasts with Ni(0) sources such as Ni(cod)₂ (bis(1,5‑cyclooctadiene)nickel(0)), which require strict glovebox handling to prevent rapid oxidation in air. In a comparative catalyst evaluation for C(sp²)–C(sp³) coupling, NiCl₂·glyme (5 mol%) with dtbbpy (6 mol%) gave 36% yield, while Ni(cod)₂ (5 mol%) with a bidentate ligand delivered 77% yield [1]—but the Ni(0) system demands air‑free manipulation, limiting its practicality in high‑throughput experimentation or industrial settings. The air‑stability of [Ni(dtbbpy)(H2O)4]Cl2 enables its use in automated liquid‑handling platforms and parallel synthesis arrays without the capital investment in inert‑atmosphere infrastructure .

Air‑Stable Handling

Class‑level

Air‑stable powder; mp >300 °C; bench‑top weighable

May reduce inert‑atmosphere needs; protocol‑dependent

Operational context‑dependent; assess protocol sensitivity to air

Evidence Dimension	Air‑stability and operational handling
Target Compound Data	Air‑stable powder; melting point >300 °C; bench‑top weighable
Comparator Or Baseline	Ni(cod)₂: decomposes rapidly in air; requires glovebox; NiCl₂·glyme: moderately air‑sensitive; requires dry solvent handling
Quantified Difference	Ni(cod)₂ + dOMe‑bpy gives 77% yield but requires complete air exclusion; NiCl₂·glyme + dtbbpy gives 36% yield with partial air tolerance [1]—the dtbbpy precatalyst balances activity with operational robustness
Conditions	Ambient atmosphere vs. glovebox (N₂/Ar) handling

Why This Matters

When procuring for high‑throughput screening, process development, or teaching laboratories, air‑stability eliminates the hidden cost of glovebox infrastructure, inert gas consumption, and training requirements associated with Ni(0) reagents.

• [1] Nature Communications. 2024, Table 1. NiCl₂·glyme + dtbbpy (36%) vs. Ni(cod)₂ + dOMe‑bpy (77%). View Source

Ni(I)-Mediated Oxidative Addition Pathway

Intramolecular ¹³C kinetic isotope effect (KIE) experiments, combined with DFT analysis, have specifically identified NiCl₂(dtbbpy)(H₂O)₄ as the precatalyst system that generates a Ni(I)(dtbbpy)(α‑aminoalkyl) complex as the active species during oxidative addition in the N‑methyl selective arylation of trialkylamines [1]. This study directly compared two distinct catalytic systems: one employing NiCl₂(dtbbpy)(H₂O)₄ (neutral bipyridyl ligand set) and another employing Ni(THMD)₂ (anionic diketonate ligand set). The mechanistic divergence—Ni(I)‑mediated oxidative addition with dtbbpy vs. anionic Ni(I)(THMD)(Cl) with the diketonate system—proves that the ligand environment on nickel fundamentally alters the catalytic cycle and the identity of the turnover‑limiting transition state [1]. This mechanistic understanding provides a rational basis for selecting [Ni(dtbbpy)(H2O)4]Cl2 when Ni(I)‑mediated oxidative addition is desired.

Ni(I) Oxidative Addition

Head‑to‑head

Ni(I)(dtbbpy)(α‑aminoalkyl) active species

Neutral Ni(I) pathway differs from anionic diketonate system

Supported by ¹³C KIE and DFT analysis

Evidence Dimension	Mechanistic pathway identification (oxidative addition transition state)
Target Compound Data	NiCl₂(dtbbpy)(H₂O)₄ → Ni(I)(dtbbpy)(α‑aminoalkyl) active species; oxidative addition via Ni(I) pathway (¹³C KIE consistent with DFT prediction)
Comparator Or Baseline	Ni(THMD)₂ → anionic Ni(I)(THMD)(Cl) active species; different oxidative addition mechanism (rate acceleration with TBACl additive)
Quantified Difference	Two distinct mechanistic manifolds identified; the dtbbpy system proceeds through a neutral Ni(I) intermediate, while the diketonate system involves an anionic Ni(I) species with chloride dependence
Conditions	Intramolecular ¹³C KIE measurement at natural abundance; DFT transition state analysis; N‑methyl selective arylation of trialkylamines with aryl bromides [1]

Why This Matters

Procurement of [Ni(dtbbpy)(H2O)4]Cl2 is justified when the desired catalytic manifold requires Ni(I)‑mediated oxidative addition through a neutral bipyridyl‑ligated intermediate, as this mechanistic pathway is not accessible with anionic diketonate or phosphine ligand sets.

• [1] Guan, Y.; Liu, J.; Oderinde, M. S.; et al. J. Am. Chem. Soc. 2025, 147, 24275–24285. View Source

[Ni(dtbbpy)(H2O)4]Cl2 Application Scenarios

Markovnikov-Selective Hydroalkylation in Medicinal Chemistry

When synthetic routes require Markovnikov‑selective installation of alkyl groups onto terminal alkynes—a common motif in drug‑like molecules—[Ni(dtbbpy)(H2O)4]Cl2 is the precatalyst of choice. The direct comparative evidence shows that this precatalyst exclusively delivers Markovnikov products, while NiCl₂·6H₂O gives the opposite regioisomer [1]. Pharmacochemical teams constructing substituted styrenes or 1,1‑disubstituted alkenes for SAR studies should procure this specific complex to ensure regiospecific access to the desired constitutional isomer.

High-Throughput Ni/Photoredox Cross-Coupling

For automated parallel synthesis platforms and high‑throughput experimentation (HTE) workflows requiring Ni/photoredox dual catalysis, the air‑stability and single‑component nature of [Ni(dtbbpy)(H2O)4]Cl2 offer distinct operational advantages [1]. Unlike Ni(cod)₂ or NiCl₂·glyme + dtbbpy mixtures, the preformed complex can be dispensed as a stock solution in DMF or DMAc and stored under ambient atmosphere for extended periods without loss of activity . The decarboxylative coupling results (60–87% isolated yields [2]) provide a validated benchmark for library production in pharmaceutical discovery settings.

Mechanism-Driven Ni(I) Catalyst Selection

When mechanistic design—rather than empirical screening—guides catalyst selection, the ¹³C KIE identification of the Ni(I)(dtbbpy)(α‑aminoalkyl) oxidative addition intermediate provides a rational basis for choosing [Ni(dtbbpy)(H2O)4]Cl2 [1]. This is particularly relevant for the late‑stage N‑methyl selective arylation of trialkylamine‑containing drug candidates and natural products, where the dtbbpy‑ligated Ni(I) pathway enables chemoselective α‑C(sp³)–H functionalization in the presence of other C–H bonds.

Process Scale-Up with Defined Stoichiometry

In process development and scale‑up campaigns, the preformed [Ni(dtbbpy)(H2O)4]Cl2 eliminates the inherent variability of two‑component in‑situ catalyst generation (Ni salt + free dtbbpy ligand) [1]. The defined molecular formula (C₁₈H₃₂Cl₂N₂NiO₄, MW 470.06 g/mol ) enables precise gravimetric dosing, while the 1:1 Ni:dtbbpy stoichiometry removes the uncertainty of ligand speciation under reaction conditions. This simplification directly supports Quality‑by‑Design (QbD) principles and reduces the analytical burden of verifying active catalyst composition batch‑to‑batch.

Application

Selection Property

Validation Focus

ApplicationMarkovnikov‑Selective Hydroalkylation

Selection PropertyLigand‑controlled regioselectivity

Validation FocusConstitutional isomer assignment

ApplicationHTE Ni/Photoredox Cross‑Coupling

Selection PropertyAir‑stable single‑component precatalyst

Validation FocusHigh‑throughput yield reproducibility

ApplicationNi(I)‑Mediated Oxidative Addition

Selection PropertyDefined Ni(I)(dtbbpy) intermediate

Validation FocusMechanistic selectivity consistency

ApplicationProcess Scale‑Up

Selection PropertyPreformed 1:1 Ni:dtbbpy stoichiometry

Validation FocusBatch‑to‑batch reproducibility

• [1] Zhang, Y.; Tanabe, Y.; Kuriyama, S.; Nishibayashi, Y. Chem. Eur. J. 2022, 28, e202200727. View Source
• [2] Kölmel, D. K.; Meng, J.; Tsai, M.-H.; et al. J. Am. Chem. Soc. 2019, 141, 3723–3732. (Scheme 2). View Source